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Compound of Interest

Compound Name: PPAR|A agonist 10

Cat. No.: B12382270 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the potent peroxisome proliferator-activated receptor

alpha (PPARα) agonist, GW7647.

This document provides critical safety and logistical information for the handling of the potent

PPARα agonist GW7647 (CAS 265129-71-3). Given the high potency of this compound, strict

adherence to the following procedures is essential to ensure personnel safety and prevent

contamination.

Compound Identification and Properties
While the specific query was for "PPAR|A agonist 10," this designation does not correspond to

a readily identifiable compound in chemical databases. Based on the specificity for a potent

PPAR alpha agonist, this guide focuses on GW7647, a well-characterized and highly potent

selective PPARα agonist.
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Property Value

Compound Name GW7647

CAS Number 265129-71-3

Molecular Formula C₂₉H₄₆N₂O₃S

Molecular Weight 502.75 g/mol

Purity Typically ≥98%

Form Crystalline solid

Solubility DMSO: up to 100 mM, Ethanol: up to 25 mM

Storage (Powder) -20°C for up to 3 years

Storage (In solvent) -80°C for up to 1 year

Personal Protective Equipment (PPE)
Due to the potent nature of GW7647, a comprehensive PPE strategy is mandatory to prevent

inhalation, ingestion, and skin contact.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile),

inspected before use. Use proper glove removal

technique.

Eye/Face Protection
Safety glasses with side shields or goggles. A

face shield may be required for splash hazards.

Respiratory Protection

For handling powder outside of a containment

system, a NIOSH-approved respirator is

required. In a well-ventilated hood, a standard

dust mask may be sufficient, but a risk

assessment should be performed.

Skin and Body Protection

Laboratory coat. For larger quantities or

increased risk of exposure, disposable coveralls

are recommended.

Operational Plan: Step-by-Step Handling Procedures
1. Designated Work Area:

All work with solid GW7647 must be conducted in a designated area, such as a certified

chemical fume hood, a glove box, or a ventilated balance enclosure, to control airborne

particles.

The work surface should be lined with absorbent, disposable bench paper.

2. Weighing the Compound:

Weighing of the solid compound should be performed within a ventilated enclosure to

minimize inhalation risk.

Use anti-static weighing dishes and tools to prevent dispersal of the powder.

3. Solution Preparation:

Prepare stock solutions in a chemical fume hood.
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Add the solvent to the vial containing the pre-weighed compound slowly to avoid splashing.

Cap the vial securely before vortexing or sonicating to fully dissolve the compound.

4. Experimental Use:

When handling solutions, wear appropriate gloves and eye protection.

All transfers of solutions should be performed carefully to avoid splashes and aerosol

generation.

Clearly label all containers with the compound name, concentration, solvent, and date.

5. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with GW7647 using an

appropriate cleaning agent (e.g., 70% ethanol followed by water).

Remove and dispose of contaminated bench paper and other disposable materials as

hazardous waste.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
1. Waste Segregation:

All waste contaminated with GW7647, including unused compound, empty vials,

contaminated PPE, and disposable labware, must be segregated as hazardous chemical

waste.

2. Solid Waste Disposal:

Collect solid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

3. Liquid Waste Disposal:
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Collect liquid waste containing GW7647 in a separate, sealed, and clearly labeled hazardous

waste container. Do not mix with other solvent waste streams unless permitted by your

institution's environmental health and safety (EHS) office.

4. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's EHS office,

following all local, state, and federal regulations.

Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Wash out mouth with water provided the person

is conscious. Call a physician. Do not induce

vomiting.

Visualized Workflow for Handling Potent PPARα
Agonist GW7647
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Safe Handling and Disposal Workflow for GW7647
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Caption: Workflow for the safe handling and disposal of GW7647.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for the Potent
PPARα Agonist GW7647]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382270#personal-protective-equipment-for-
handling-ppar-a-agonist-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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